N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C20H22N2O4/c1-13-4-7-15(8-5-13)25-11-18(23)21-14-6-9-16-17(10-14)26-12-20(2,3)19(24)22-16/h4-10H,11-12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: LOWADOMPVZHLLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Research on similar heterocyclic compounds involves the synthesis and characterization of novel chemical structures with potential pharmacological applications. For instance, studies on the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids showcase the interest in creating compounds with unique properties for further pharmacological evaluation. These compounds are synthesized in good to excellent yields and their structures confirmed using various spectroscopic techniques, highlighting the importance of structural innovation in drug discovery (Almansour et al., 2016).

Potential Therapeutic Applications

• While the direct therapeutic applications of "N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(p-tolyloxy)acetamide" are not specified in the available literature, compounds with similar structures have been explored for various pharmacological activities. For example, derivatives of benzoxazepin and benzodiazepine have been evaluated for their antipsychotic, anti-inflammatory, and analgesic properties, indicating a broad spectrum of potential therapeutic applications for compounds within this chemical space (Wise et al., 1987).

Advanced Material Applications

• The synthesis of novel organic compounds often extends beyond pharmaceuticals into materials science, where unique chemical structures can lead to materials with specialized functions. Although not directly related to "this compound," research into the development of new coumarins and their quantum chemical studies showcases the interdisciplinary nature of chemical synthesis, potentially leading to applications in nonlinear optical (NLO) materials and other advanced technological areas (Al-Amiery et al., 2016).